Cas no 2138565-62-3 (2,4-dimethoxy-3-(1H-pyrazol-4-yl)aniline)

• Product Name: 2,4-dimethoxy-3-(1H-pyrazol-4-yl)aniline
• CAS No: 2138565-62-3
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6089522
• PubChem ID: 165490036
• Update Time: 2025-06-13

2,4-dimethoxy-3-(1H-pyrazol-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-3-(1H-pyrazol-4-yl)aniline
• EN300-1141935
• 2138565-62-3

• Inchi： 1S/C11H13N3O2/c1-15-9-4-3-8(12)11(16-2)10(9)7-5-13-14-6-7/h3-6H,12H2,1-2H3,(H,13,14)
• InChI Key： XHFNYYIMGKFPQS-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C=1C1C=NNC=1)OC)N

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.2Ų

Additional information on 2,4-dimethoxy-3-(1H-pyrazol-4-yl)aniline

Exploring the Properties and Applications of 2,4-Dimethoxy-3-(1H-pyrazol-4-yl)aniline (CAS No. 2138565-62-3)

The compound 2,4-dimethoxy-3-(1H-pyrazol-4-yl)aniline (CAS No. 2138565-62-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. As a derivative of aniline with pyrazole and methoxy substituents, this molecule exhibits intriguing chemical properties that make it a valuable building block for drug discovery and material science. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are widely used in medicinal chemistry.

One of the most searched questions about 2,4-dimethoxy-3-(1H-pyrazol-4-yl)aniline relates to its synthesis methods and purification techniques. Current literature suggests that this compound can be synthesized through palladium-catalyzed cross-coupling reactions, a topic that aligns with the growing interest in green chemistry and sustainable synthesis. The presence of both electron-donating methoxy groups and the electron-rich pyrazole ring creates interesting electronic effects that influence its reactivity, making it a fascinating subject for computational chemistry studies.

In the context of drug discovery, this compound serves as a key intermediate for developing kinase inhibitors, a class of therapeutics that has revolutionized cancer treatment. The pyrazole moiety is particularly noteworthy as it appears in numerous FDA-approved drugs, explaining why researchers frequently search for "pyrazole-containing pharmaceuticals" and "aniline derivatives in medicine." Its structural features allow for diverse modifications, enabling medicinal chemists to fine-tune properties like solubility, bioavailability, and target specificity.

The agrochemical industry has also shown interest in 2,4-dimethoxy-3-(1H-pyrazol-4-yl)aniline due to its potential as a precursor for novel crop protection agents. With increasing global focus on sustainable agriculture and reduced pesticide toxicity, this compound's derivatives may offer solutions for developing more environmentally friendly plant protection products. The methoxy groups contribute to favorable physicochemical properties that could enhance the environmental profile of resulting agrochemicals.

From a material science perspective, the conjugated system present in 2,4-dimethoxy-3-(1H-pyrazol-4-yl)aniline makes it a candidate for developing organic electronic materials. This aligns with current trends in searching for "organic semiconductors" and "conductive polymers." The compound's ability to participate in π-π stacking interactions and hydrogen bonding makes it particularly interesting for designing molecular assemblies with tailored electronic properties.

Analytical characterization of CAS No. 2138565-62-3 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are common search terms among chemistry professionals. The compound's stability under various conditions is another frequently researched aspect, especially for those working on process chemistry and scale-up production. Recent studies have focused on optimizing storage conditions to maintain the compound's integrity over extended periods.

In the realm of computational chemistry, 2,4-dimethoxy-3-(1H-pyrazol-4-yl)aniline serves as an excellent model compound for studying molecular interactions and electronic structure calculations. The presence of multiple functional groups allows researchers to investigate diverse intermolecular forces, making it relevant to searches about "molecular docking" and "drug-receptor interactions." These computational studies complement experimental work and accelerate the discovery of new applications.

The safety profile of 2,4-dimethoxy-3-(1H-pyrazol-4-yl)aniline is another area of interest, with many researchers looking for information about its handling precautions and toxicity data. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this compound. This emphasis on safety reflects the broader trend in chemical research toward responsible innovation and risk assessment.

Looking forward, the versatility of 2,4-dimethoxy-3-(1H-pyrazol-4-yl)aniline (CAS No. 2138565-62-3) suggests it will continue to play an important role in multiple research domains. Its applications span from medicinal chemistry to material science, addressing current challenges in healthcare and sustainable technology. As synthetic methodologies advance and computational tools become more sophisticated, we can expect to see novel derivatives and applications emerging from this structurally intriguing compound.